Cas no 26547-92-2 (sulfoxide, isopropyl methyl)
sulfoxide, isopropyl methyl structure
Product Name:sulfoxide, isopropyl methyl
CAS No:26547-92-2
MF:C4H10OS
MW:106.186600208282
CID:914557
PubChem ID:139683
Update Time:2025-04-19
sulfoxide, isopropyl methyl Chemical and Physical Properties
Names and Identifiers
-
- sulfoxide, isopropyl methyl
- 14094-09-8
- SCHEMBL777862
- Propane, 2-(methylsulfinyl)-
- 2-methylsulfinylpropane
- 2-Methylsulfinyl-propan
- DTXSID00930959
- methyl i-propyl sulfoxide
- 26547-92-2
- Sulfoxide, isopropyl methyl-
- 2-(Methanesulfinyl)propane
-
- Inchi: 1S/C4H10OS/c1-4(2)6(3)5/h4H,1-3H3
- InChI Key: KBGDIHYLFZNUNL-UHFFFAOYSA-N
- SMILES: S(C)(C(C)C)=O
Computed Properties
- Exact Mass: 106.0453
- Monoisotopic Mass: 106.045
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 6
- Rotatable Bond Count: 1
- Complexity: 58.6
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.1
- Topological Polar Surface Area: 36.3Ų
Experimental Properties
- Density: 1.016
- Boiling Point: 201.9°Cat760mmHg
- Flash Point: 75.9°C
- Refractive Index: 1.474
- PSA: 17.07
sulfoxide, isopropyl methyl Related Literature
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Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
-
Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
-
Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
-
Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
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